Cas no 36928-64-0 (5-(3-carboxy-4-methoxycarbonyl-benzoyl)-2-methoxycarbonyl-benzoic acid)

• Product Name: 5-(3-carboxy-4-methoxycarbonyl-benzoyl)-2-methoxycarbonyl-benzoic acid
• CAS No: 36928-64-0
• MF: C₁₉H₁₄O₉
• MW: 386.309066295624
• CID: 305857
• PubChem ID: 3084645
• Update Time: 2025-04-19

5-(3-carboxy-4-methoxycarbonyl-benzoyl)-2-methoxycarbonyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-carboxy-4-methoxycarbonyl-benzoyl)-2-methoxycarbonyl-benzoic acid
• 5-(3-carboxy-4-methoxycarbonylbenzoyl)-2-methoxycarbonylbenzoic acid
• 1,2-Benzenedicarboxylic acid, 4,4'-carbonylbis-, ar,ar'-dimethyl ester
• 3,3'-carbonylbis[6-(methoxycarbonyl)benzoic acid]
• ar,ar'-Dimethyl 4,4'-carbonyldiphthalate
• Dimethyl dihydrogen 4,4'-carbonylbisphthalate
• EINECS 253-276-1
• SCHEMBL13941280
• NS00030123
• 36928-64-0
• DTXSID1074040

• Inchi： 1S/C19H14O9/c1-27-18(25)11-5-3-9(7-13(11)16(21)22)15(20)10-4-6-12(19(26)28-2)14(8-10)17(23)24/h3-8H,1-2H3,(H,21,22)(H,23,24)
• InChI Key： ZCDIDXLJWKRUGC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=C(C(=O)O)C=1)C1C=CC(C(=O)OC)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 386.06372
• Monoisotopic Mass: 386.063782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 2

Experimental Properties

• Density: 1.439
• Boiling Point: 659.2°Cat760mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.613
• PSA: 144.27